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For Researchers, Scientists, and Drug Development Professionals

Abstract
(3-Bromobutyl)cyclopropane, with the CAS number 1340387-47-4, is a halogenated

hydrocarbon containing a cyclopropane ring. This document aims to provide a comprehensive

technical overview of this compound, consolidating available data on its chemical properties.

However, a thorough review of scientific literature and patent databases reveals a significant

lack of in-depth experimental data, including detailed synthetic protocols and applications in

drug development for this specific molecule. The information presented herein is based on data

aggregated from chemical suppliers and extrapolated knowledge from related cyclopropane-

containing compounds. Due to the absence of published experimental workflows or signaling

pathway involvements, visualizations in the form of diagrams cannot be provided at this time.

Chemical and Physical Properties
The fundamental properties of (3-Bromobutyl)cyclopropane are summarized below. This

data is primarily sourced from chemical supplier databases and computational models.
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Property Value Source

CAS Number 1340387-47-4 [1]

Molecular Formula C₇H₁₃Br [1][2]

Molecular Weight 177.08 g/mol [1][2]

Canonical SMILES CC(CCC1CC1)Br [1]

InChI Key
LLKFYJNYKHAZCH-

UHFFFAOYSA-N
[1]

XLogP3-AA 3.2 [2]

Rotatable Bond Count 3 [2]

Heavy Atom Count 8 [2]

Synthesis and Experimental Protocols
A specific, validated experimental protocol for the synthesis of (3-Bromobutyl)cyclopropane
is not currently available in published scientific literature. However, general synthetic strategies

for analogous brominated cyclopropane derivatives can provide a theoretical framework for its

preparation.

General Considerations for Synthesis
The synthesis of brominated cyclopropanes often involves the introduction of the bromine atom

onto a pre-existing cyclopropane-containing scaffold or the formation of the cyclopropane ring

on a brominated precursor.

Potential Synthetic Routes (Hypothetical):

Bromination of a Cyclopropylalkanol: A plausible route could involve the bromination of 4-

cyclopropylbutan-2-ol. Reagents commonly used for such transformations include

phosphorus tribromide (PBr₃) or thionyl bromide (SOBr₂). Careful control of reaction

conditions would be necessary to avoid rearrangement of the cyclopropane ring, which is

susceptible to opening under acidic or electrophilic conditions.[3]
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Cyclopropanation of a Bromoalkene: Another approach could be the cyclopropanation of a

bromoalkene, such as 6-bromohept-1-ene. Methods like the Simmons-Smith reaction (using

diiodomethane and a zinc-copper couple) are well-established for forming cyclopropane

rings from alkenes.[4]

Example of a Related Synthesis:
(Bromomethyl)cyclopropane
To provide context, a general procedure for the synthesis of the related compound,

(bromomethyl)cyclopropane, is described in the literature. This involves the reaction of

cyclopropylmethanol with a brominating agent in a suitable solvent.[5][6]

Illustrative Experimental Workflow (for a related compound):

Start: Cyclopropylmethanol
 in an aprotic solvent (e.g., DMF)

Add Brominating Agent
(e.g., Phosphorus Tribromide)

Reaction under controlled
temperature (e.g., 0-20°C)

Aqueous Workup
& Extraction

Purification
(e.g., Distillation)

Product:
(Bromomethyl)cyclopropane

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of (bromomethyl)cyclopropane.

Disclaimer: This protocol is for a related, but distinct, chemical entity and should not be

considered a validated method for the synthesis of (3-Bromobutyl)cyclopropane.

Applications in Research and Drug Development
There is no specific information in the public domain detailing the use of (3-
Bromobutyl)cyclopropane in research or as a building block in drug development.

Potential Roles of the Cyclopropane Moiety
Cyclopropane rings are of significant interest in medicinal chemistry.[7] They are often

incorporated into drug candidates to:
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Introduce conformational rigidity: This can lead to higher binding affinity and selectivity for

biological targets.

Modulate metabolic stability: The strained ring system can influence how a molecule is

processed by metabolic enzymes.

Serve as a bioisostere: A cyclopropane ring can mimic other chemical groups, such as a

double bond or a phenyl ring, while having different physical and chemical properties.

The Role of the Bromo-Functional Group
The bromine atom in (3-Bromobutyl)cyclopropane provides a reactive handle for further

chemical transformations. It can participate in various reactions, including:

Nucleophilic substitution: Allowing for the introduction of a wide range of functional groups.

Grignard reagent formation: Enabling carbon-carbon bond formation.

Given these general principles, (3-Bromobutyl)cyclopropane could hypothetically serve as a

synthetic intermediate for creating more complex molecules with potential biological activity.

Safety and Handling
Specific safety and handling data for (3-Bromobutyl)cyclopropane is not readily available. As

with any halogenated organic compound, it should be handled with care in a well-ventilated

fume hood. Appropriate personal protective equipment, including gloves and safety glasses,

should be worn.

Conclusion
(3-Bromobutyl)cyclopropane (CAS number 1340387-47-4) is a chemical compound for which

basic identifying and computed property data are available. However, a significant gap exists in

the scientific literature regarding its synthesis, reactivity, and potential applications. For

researchers and drug development professionals, this compound represents a largely

unexplored chemical entity. Future research would be necessary to establish reliable synthetic

methods and to investigate its utility as a building block in medicinal chemistry and other areas

of organic synthesis. Without such foundational research, a more in-depth technical guide with
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detailed experimental protocols and diagrams of its biological or chemical interactions cannot

be produced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15257465?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/3-bromobutyl-cyclopropane-dic3115495.html
https://www.chemicalbook.com/synthesis/cyclopropyl-bromide.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10219634/
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-112527
https://www.guidechem.com/question/what-is-the-production-process-id129358.html
https://patents.google.com/patent/US20160355452A1/en
https://patents.google.com/patent/US20160355452A1/en
https://bioengineer.org/new-simple-and-accessible-method-creates-potency-increasing-structure-in-drugs/
https://www.benchchem.com/product/b15257465#3-bromobutyl-cyclopropane-cas-number-1340387-47-4
https://www.benchchem.com/product/b15257465#3-bromobutyl-cyclopropane-cas-number-1340387-47-4
https://www.benchchem.com/product/b15257465#3-bromobutyl-cyclopropane-cas-number-1340387-47-4
https://www.benchchem.com/product/b15257465#3-bromobutyl-cyclopropane-cas-number-1340387-47-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15257465?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15257465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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